6-Chloro-3-cyclopropoxy-2-iodopyridine

• Molecular Formula: C8H7ClINO
• Molecular Weight: 295.50 g/mol
• IUPAC Name: 6-chloro-3-cyclopropyloxy-2-iodopyridine
• InChI: InChI=1S/C8H7ClINO/c9-7-4-3-6(8(10)11-7)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: GSCYGUVZSYWLJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)Cl)I

Description

6-Chloro-3-cyclopropoxy-2-iodopyridine (molecular formula: C₉H₉ClINO; molecular weight: 309.54 g/mol) is a halogenated pyridine derivative with a cyclopropoxy substituent at position 3, chlorine at position 6, and iodine at position 2. This compound is part of a broader class of pyridine-based intermediates used in pharmaceutical synthesis, agrochemicals, and materials science. Its unique substituent arrangement confers distinct electronic and steric properties, making it valuable for cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) in drug discovery pipelines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-3-cyclopropoxy-2-iodopyridine typically involves the halogenation of pyridine derivatives. One common method is the iodination of 6-chloro-3-cyclopropoxypyridine using iodine and a suitable oxidizing agent. The reaction is usually carried out in an organic solvent such as acetonitrile or dichloromethane under reflux conditions .

Industrial Production Methods

Industrial production of 6-Chloro-3-cyclopropoxy-2-iodopyridine may involve large-scale halogenation reactions using automated reactors to ensure consistent product quality and yield. The use of continuous flow reactors can enhance the efficiency and safety of the production process by providing better control over reaction conditions and minimizing the risk of hazardous by-products.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-3-cyclopropoxy-2-iodopyridine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding N-oxides or reduction to remove the halogen atoms.

Coupling Reactions: It can participate in Suzuki-Miyaura and other cross-coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium azide, potassium thiolate, and alkoxide salts. These reactions are typically carried out in polar aprotic solvents like DMF or DMSO.

Oxidation and Reduction: Oxidizing agents such as m-chloroperbenzoic acid (m-CPBA) and reducing agents like lithium aluminum hydride (LiAlH4) are used.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products

The major products formed from these reactions include various substituted pyridines, N-oxides, and coupled products with extended aromatic systems.

Scientific Research Applications

6-Chloro-3-cyclopropoxy-2-iodopyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds and as an intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a precursor for the development of pharmaceutical agents targeting specific biological pathways.

Industry: It is utilized in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-Chloro-3-cyclopropoxy-2-iodopyridine involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The presence of halogen atoms and the cyclopropoxy group can influence the compound’s binding affinity and selectivity towards these targets. The exact pathways and molecular targets depend on the specific application and the nature of the biological system being studied .

Comparison with Similar Compounds

Positional Isomers

The structural isomers 6-Chloro-3-(cyclopropylmethoxy)-2-iodopyridine (CAS 1862697-27-5) and 2-Chloro-3-(cyclopropylmethoxy)-6-iodopyridine (CAS 1862532-78-2) share the same molecular formula (C₉H₉ClINO) but differ in substituent positions. Key differences include:

• Reactivity : The iodine atom at position 2 in the target compound enhances electrophilic aromatic substitution (EAS) reactivity at adjacent positions, whereas the isomer with iodine at position 6 may favor regioselectivity in coupling reactions .

Property	6-Chloro-3-cyclopropoxy-2-iodopyridine	2-Chloro-3-(cyclopropylmethoxy)-6-iodopyridine
Molecular Weight	309.54 g/mol	309.54 g/mol
Substituent Positions	Cl (6), OCyclopropyl (3), I (2)	Cl (2), OCH₂Cyclopropyl (3), I (6)
CAS Number	Not explicitly listed in evidence	1862532-78-2
Potential Applications	Cross-coupling intermediates	Anticancer drug precursors

Functional Group Variants

a) 6-Chloro-3-nitro-N-(propan-2-yl)pyridin-2-amine (CAS not listed)

• Structure: Nitro (NO₂) and isopropylamine groups at positions 3 and 2, respectively.
• Applications : Demonstrates anticancer activity due to nitro group-mediated DNA intercalation and amine-directed hydrogen bonding .

b) 6-Chloro-2-methoxy-3-nitropyridine (CAS 40851-91-0)

• Structure: Methoxy (OCH₃) at position 2 and nitro (NO₂) at position 3.
• Applications : Used in synthesizing herbicides and kinase inhibitors.
• Key Difference : Methoxy groups are less sterically demanding than cyclopropoxy, favoring faster reaction kinetics in nucleophilic substitutions .

Substituent Impact Analysis

• Electron-Withdrawing Effects : Chlorine and nitro groups deactivate the pyridine ring, directing incoming electrophiles to meta/para positions. Iodine, a poor leaving group, stabilizes adjacent electrophilic centers .
• Lipophilicity : Cyclopropoxy groups increase logP values compared to methoxy or hydroxyl derivatives, enhancing blood-brain barrier penetration in drug candidates .